Valganciclovir HCl

• CAS No.: 175865-59-5
• Product Name: Valganciclovir HCl
• Molecular Formula: C14H23ClN6O5
• Molecular Weight: 390.82 g/mol
• IUPAC Name: [2-[(2-amino-6-oxo-3H-purin-9-yl)methoxy]-3-hydroxypropyl] (2S)-2-amino-3-methylbutanoate;hydrochloride
• Standard InChI: InChI=1S/C14H22N6O5.ClH/c1-7(2)9(15)13(23)24-4-8(3-21)25-6-20-5-17-10-11(20)18-14(16)19-12(10)22;/h5,7-9,21H,3-4,6,15H2,1-2H3,(H3,16,18,19,22);1H/t8?,9-;/m0./s1
• Standard InChIKey: ZORWARFPXPVJLW-MTFPJWTKSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)OCC(CO)OCN1C=NC2=C1NC(=NC2=O)N)N.Cl
• SMILES: CC(C)C(C(=O)OCC(CO)OCN1C=NC2=C1NC(=NC2=O)N)N.Cl
• Canonical SMILES: CC(C)C(C(=O)OCC(CO)OCN1C=NC2=C1NC(=NC2=O)N)N.Cl
• Appearance: White to light yellow solid powder
• Description: Valganciclovir is an L-valyl ester (prodrug) of ganciclovir that exists as a mixture of two diastereomers. After oral administration, both diastereomers are rapidly converted to ganciclovir by intestinal and hepatic esterases. Ganciclovir is a synthetic analogue of 2'-deoxyguanosine, which inhibits replication of human CMV in cell culture and in vivo. The reported EC50 values of ganciclovir that inhibit human CMV replication in cell culture (laboratory and clinical isolates) have ranged from 0.08 to 22.94 μM (0.02 to 5.75 mcg/mL).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: RS 079070-194, RO 107-9070/194, RS-79070-194, RS-079070-194, ganciclovir L-valyl ester, Valganciclovir HCl, Cymeval, Valcyt, Valixa, Darilin, Rovalcyte, Patheon
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Intern Med. 2008;47(22):1963-6. Epub 2008 Nov 17. Review. PubMed PMID: 19015608.; 14: Sun HY, Wagener MM, Singh N. Prevention of posttransplant cytomegalovirus disease and related outcomes with valganciclovir: a systematic review. Am J Transplant. 2008 Oct;8(10):2111-8. doi: 10.1111/j.1600-6143.2008.02369.x. Review. PubMed PMID: 18828771.; 15: Cvetković RS, Wellington K. Valganciclovir: a review of its use in the management of CMV infection and disease in immunocompromised patients. Drugs. 2005;65(6):859-78. Review. PubMed PMID: 15819597.; 16: Couzigou C, Mazeron MC, Escaut L, Merad M, Vittecoq D. [Valganciclovir maintenance therapy in AIDS: treatment failure due to the development of cytomegalovirus resistance to ganciclovir]. Med Mal Infect. 2005 Feb;35(2):98-100. Review. French. PubMed PMID: 15780901.; 17: Razonable RR, Paya CV. Valganciclovir for the prevention and treatment of cytomegalovirus disease in immunocompromised hosts. Expert Rev Anti Infect Ther. 2004 Feb;2(1):27-41. 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• PubChem Compound: 110632
• Last Modified: Dec 23 2021